N-(2-isopropylphenyl)-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide

• IUPAC Name: N-(2-propan-2-ylphenyl)-2-[4-(trifluoromethyl)phenyl]tetrazole-5-carboxamide
• InChI: InChI=1S/C18H16F3N5O/c1-11(2)14-5-3-4-6-15(14)22-17(27)16-23-25-26(24-16)13-9-7-12(8-10-13)18(19,20)21/h3-11H,1-2H3,(H,22,27)
• InChI Key: ONUSRMUHDMJQTO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1NC(=O)C2=NN(N=N2)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C18H16F3N5O
• Molecular Weight: 375.3 g/mol

Description

N-(2-isopropylphenyl)-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide, commonly referred to as TATC, is a tetrazole-based compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. TATC is a novel small molecule that has been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects.

Scientific Research Applications

Antitumor Activity

N-(2-isopropylphenyl)-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide has shown potential in antitumor applications. Imidazotetrazines, related to this compound, have been synthesized and studied for their anticancer activities. These compounds, like 8-carbamoyl-3-substituted-imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-ones, have displayed curative activity against certain types of leukemia and may act as prodrugs (Stevens et al., 1984).

Inhibition of Dihydroorotate Dehydrogenase

Some tetrazole derivatives have been found to inhibit mitochondrial dihydroorotate dehydrogenase, an enzyme critical for pyrimidine nucleotide synthesis. This inhibition can impact immune cell functions, making these compounds potentially useful in immunosuppressive therapies (Knecht & Löffler, 1998).

Aldose Reductase Inhibition

Tetrazole and related compounds have been researched for their potential as aldose reductase inhibitors (ARIs). These inhibitors could be relevant in managing long-term diabetic complications. Certain derivatives have exhibited significant inhibitory activity in vitro, highlighting their potential therapeutic application in diabetes management (Alexiou & Demopoulos, 2010).

Synthesis and Characterization of Novel Derivatives

Researchers have also focused on synthesizing novel thiazole-5-carboxamide derivatives, structurally similar to tetrazole compounds, and evaluating their anticancer activities. This research aids in understanding the structure-activity relationships and the potential of these compounds in cancer therapy (Cai et al., 2016).

Material Science Applications

In material science, derivatives of tetrazole and related compounds have been used in the synthesis of aromatic polyamides with specific properties, such as thermal stability and solubility. These polymers have applications in various fields due to their unique physical and chemical properties (Hsiao & Yu, 1996).